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Compound of Interest

Compound Name: Tetraamylammonium chloride

Cat. No.: B1203234

An In-depth Technical Guide to Tetraamylammonium Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of tetraamylammonium chloride, also known
as tetra-n-pentylammonium chloride, a quaternary ammonium salt with significant applications
in organic synthesis. This document details its chemical structure, physicochemical properties,
and its role as a phase transfer catalyst.

Chemical Structure and Formula

Tetraamylammonium chloride is a quaternary ammonium salt consisting of a central nitrogen
atom bonded to four pentyl (amyl) groups, with a chloride ion as the counterion.

Chemical Formula: C20H44CIN[1]
Molecular Weight: 334.02 g/mol [1][2][3]
CAS Number: 4965-17-7[1][2]

Synonyms: Tetra-n-pentylammonium chloride, tetrapentylammonium chloride[1][2]
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Caption: Chemical structure of tetraamylammonium chloride.

Physicochemical Properties

The following table summarizes the key physicochemical properties of tetraamylammonium

chloride.
Property Value References
Appearance White crystals or powder [11[2]
Melting Point ~195 °C [1112]
Water Solubility Almost transparent in water [1][2]
Vapor Density 11.5 (vs air) [1112]
Stable under normal
Stability conditions. Incompatible with [11[2]
strong oxidizing agents.
Inert atmosphere, Room
Storage [1][2]

Temperature
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Applications in Organic Synthesis: Phase Transfer
Catalysis

Tetraamylammonium chloride is primarily utilized as a phase transfer catalyst (PTC) in
organic synthesis, particularly in the production of pharmaceuticals and agrochemicals.[4]
Phase transfer catalysis is a valuable technique for facilitating reactions between reactants
located in different immiscible phases (e.g., an aqueous phase and an organic phase).[5] The
tetraamylammonium cation can form an ion pair with an anionic reactant from the aqueous
phase, transporting it into the organic phase to react with the organic-soluble substrate. This
enhances reaction rates and yields.[5][6]

Common applications of phase transfer catalysis include:

e Nucleophilic Substitution Reactions: Such as the preparation of nitriles from halogenated
compounds and potassium cyanide.[7]

o Alkylation and Esterification Reactions: Where the catalyst facilitates the transfer of
nucleophiles for these transformations.[8]

Experimental Protocol: General Procedure for
Phase Transfer Catalysis

While specific reaction conditions will vary depending on the substrates, the following provides
a general experimental protocol for a nucleophilic substitution reaction using
tetraamylammonium chloride as a phase transfer catalyst.

Objective: To perform a nucleophilic substitution of an alkyl halide with a nucleophile in a
biphasic system.

Materials:
o Alkyl halide (substrate)
e Nucleophile (e.g., sodium cyanide, sodium azide)

o Tetraamylammonium chloride (catalyst)
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Organic solvent (e.g., toluene, dichloromethane)
Water

Reaction vessel with stirring mechanism
Separatory funnel

Standard laboratory glassware

Procedure:

Reaction Setup: The alkyl halide is dissolved in the organic solvent in a reaction vessel
equipped with a stirrer.

Aqueous Phase Preparation: The nucleophile is dissolved in water.

Catalyst Addition: A catalytic amount of tetraamylammonium chloride is added to the
reaction mixture.

Reaction: The mixture is stirred vigorously to ensure efficient mixing of the two phases. The
reaction is allowed to proceed at a specified temperature for a designated time, with
progress monitored by a suitable analytical technique (e.g., TLC, GC).

Workup: After the reaction is complete, the stirring is stopped, and the two phases are
allowed to separate. The organic layer is separated using a separatory funnel.

Purification: The organic layer is washed with water and/or brine, dried over an anhydrous
drying agent (e.g., sodium sulfate), and the solvent is removed under reduced pressure to
yield the crude product.

Characterization: The product is purified by an appropriate method (e.qg., distillation,
chromatography) and characterized by spectroscopic techniques (e.g., NMR, IR).
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Reaction Setup: Aqueous Phase Preparation:
Dissolve alkyl halide in organic solvent Dissolve nucleophile in water
Catalyst Addition:

Add tetraamylammonium chloride

:

Reaction:
Stir vigorously at specified temperature

:

Workup:
Separate organic layer

:

Purification:
Wash, dry, and evaporate solvent

:

Characterization:
Purify and analyze product

Click to download full resolution via product page
Caption: General experimental workflow for a phase transfer catalyzed reaction.

Safety and Handling

Tetraamylammonium chloride is classified as a hazardous substance.[1] It is corrosive and
can cause severe skin burns and eye damage.[3] It is harmful if swallowed and may cause an
allergic skin reaction and respiratory irritation.

Precautionary Measures:

o Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,
and eye/face protection.[3][9]
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Wash hands and any exposed skin thoroughly after handling.[9]

Use only in a well-ventilated area.[9]

In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.

[2]

In case of accidental ingestion or if you feel unwell, seek medical advice immediately.[2]

For detailed safety information, refer to the material safety data sheet (MSDS).[3][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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